Cas no 2228813-50-9 (2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine)
2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine
- EN300-1905630
- 2228813-50-9
- 2-[1-(3-bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine
-
- Inchi: 1S/C11H13BrFN/c12-9-7-8(1-2-10(9)13)11(3-4-11)5-6-14/h1-2,7H,3-6,14H2
- InChI Key: OYFYWIUREVLOIJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C1(CCN)CC1)F
Computed Properties
- Exact Mass: 257.02154g/mol
- Monoisotopic Mass: 257.02154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26Ų
2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1905630-0.05g |
2-[1-(3-bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine |
2228813-50-9 | 0.05g |
$1261.0 | 2023-09-18 | ||
| Enamine | EN300-1905630-0.1g |
2-[1-(3-bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine |
2228813-50-9 | 0.1g |
$1320.0 | 2023-09-18 | ||
| Enamine | EN300-1905630-0.25g |
2-[1-(3-bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine |
2228813-50-9 | 0.25g |
$1381.0 | 2023-09-18 | ||
| Enamine | EN300-1905630-0.5g |
2-[1-(3-bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine |
2228813-50-9 | 0.5g |
$1440.0 | 2023-09-18 | ||
| Enamine | EN300-1905630-1.0g |
2-[1-(3-bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine |
2228813-50-9 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1905630-2.5g |
2-[1-(3-bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine |
2228813-50-9 | 2.5g |
$2940.0 | 2023-09-18 | ||
| Enamine | EN300-1905630-5.0g |
2-[1-(3-bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine |
2228813-50-9 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1905630-10.0g |
2-[1-(3-bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine |
2228813-50-9 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1905630-1g |
2-[1-(3-bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine |
2228813-50-9 | 1g |
$1500.0 | 2023-09-18 | ||
| Enamine | EN300-1905630-5g |
2-[1-(3-bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine |
2228813-50-9 | 5g |
$4349.0 | 2023-09-18 |
2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine
Introduction to 2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine (CAS No. 2228813-50-9)
2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine (CAS No. 2228813-50-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a comprehensive overview of the chemical properties, synthesis methods, and recent research findings related to this compound.
Chemical Structure and Properties
2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine is a small molecule with a molecular formula of C11H13BrFN2. The compound features a cyclopropyl ring attached to an ethylamine group, with a 3-bromo-4-fluorophenyl substituent. The presence of the bromine and fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.
The physical properties of 2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine include its melting point, boiling point, and solubility in various solvents. These properties are crucial for understanding its behavior in different chemical and biological environments. For instance, the compound's solubility in water and organic solvents can affect its bioavailability and distribution within biological systems.
Synthesis Methods
The synthesis of 2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine has been explored through various routes, each with its own advantages and limitations. One common approach involves the reaction of 3-bromo-4-fluorobenzaldehyde with cyclopropylacetonitrile, followed by reduction to form the desired amine. Another method involves the coupling of 3-bromo-4-fluorobenzyl bromide with cyclopropylacetonitrile using a palladium catalyst, followed by reduction to form the final product.
The choice of synthetic route depends on factors such as yield, purity, and scalability. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it possible to produce high-purity 2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine on a larger scale.
Biological Activity and Applications
2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine has shown promising biological activity in several areas of research. Studies have demonstrated its potential as a modulator of various receptors and enzymes, making it a valuable lead compound for drug discovery efforts.
In particular, this compound has been investigated for its interactions with serotonin receptors (5-HT receptors). Serotonin is a neurotransmitter involved in regulating mood, appetite, and sleep. Compounds that modulate serotonin receptors have potential applications in treating psychiatric disorders such as depression and anxiety. Recent studies have shown that 2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine exhibits selective binding to specific serotonin receptor subtypes, suggesting its potential as a therapeutic agent for these conditions.
Beyond serotonin receptors, 2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine has also been studied for its effects on other biological targets. For example, it has shown activity against certain kinases involved in cancer signaling pathways. This makes it a candidate for further investigation as an anticancer agent.
Clinical Potential and Future Directions
The clinical potential of 2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine is an active area of research. Preclinical studies have provided valuable insights into its safety profile and efficacy in animal models of various diseases. These studies have laid the groundwork for future clinical trials to evaluate its therapeutic potential in humans.
Ongoing research aims to optimize the pharmacological properties of 2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine, including improving its bioavailability, reducing side effects, and enhancing its therapeutic index. Additionally, efforts are underway to develop prodrugs or analogs that may offer improved pharmacokinetic profiles or enhanced target specificity.
In conclusion, 2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-am ine (CAS No. 2228813 -50 -9) strong > represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , combined with recent advances in synthetic methods and biological research , positions it as a valuable lead compound for further development . As research continues , it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge , paving the way for innovative treatments in medicine . p >
2228813-50-9 (2-1-(3-bromo-4-fluorophenyl)cyclopropylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)